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Compound of Interest

Compound Name: D-Iditol

Cat. No.: B1202529

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of D-lditol, a six-carbon sugar alcohol, for its
application in research and development. It covers its commercial availability and purity,
detailed experimental protocols for analysis and purification, and its known biological roles.

Introduction to D-Iditol

D-Iditol is a polyol and a stereoisomer of sorbitol and mannitol.[1][2] As a fungal metabolite, it
Is noted to accumulate in cases of galactokinase deficiency.[3][4][5] In a research context, it
serves as a chiral molecule for chemical synthesis and is utilized in biochemical research as a
substrate in enzymatic reactions to study metabolic pathways.[1][6] Notably, D-Iditol has been
identified as an inhibitor of glucosidase I, but not glucosidase Il, at concentrations around 1
mM.[2][6] Its potential applications extend to pharmaceutical development, where it can be
used as an excipient, stabilizer, or a low-calorie sweetener in various drug formulations.[1]

Commercial Sources and Purity of D-Iditol

D-Iditol is available from several commercial suppliers for research purposes. The purity of
commercially available D-Iditol is typically high, with most suppliers offering grades of 98% or
greater, often determined by High-Performance Liquid Chromatography (HPLC). Below is a
summary of prominent suppliers and their specified purities.
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Supplier Purity Specification Available Quantities
MedchemExpress 98.0% Varies

Chem-Impex >98% (HPLC) 25MG, 100MG, 250MG
Lab Pro Inc Min. 98.0% (HPLC) 100MG

Cayman Chemical >95% Varies

ChemScene >98% Varies

Tokyo Chemical Industry (TCI) >98.0% (HPLC) 100mg

Adipogen Life Sciences Purity determined by 1H-NMR Varies

Biosynth Carbosynth Not specified 50 mg, 100 mg, 250 mg

Note: Availability and specifications are subject to change. Researchers should always consult
the supplier's certificate of analysis for batch-specific data.

Experimental Protocols

Accurate characterization and purification of D-Iditol are critical for reliable experimental
outcomes. The following sections detail common methodologies for purity assessment and
purification.

A common method for analyzing the purity of non-chromophoric sugar alcohols like D-Iditol is
HPLC coupled with a Refractive Index Detector (HPLC-RI). This technique separates D-Iditol
from its isomers and other impurities based on polarity and interaction with the stationary
phase.[7]

Methodology:

o Sample Preparation: Accurately weigh and dissolve the D-lditol standard and the sample to
be analyzed in the mobile phase (e.g., ultrapure water) to a known concentration (e.g., 5
mg/mL).

 Instrumentation: Utilize an HPLC system equipped with an isocratic pump, an autosampler, a
column oven maintained at a constant temperature (e.g., 80°C), and a refractive index

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1202529?utm_src=pdf-body
https://www.benchchem.com/product/b1202529?utm_src=pdf-body
https://www.benchchem.com/product/b1202529?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comparative_Guide_to_HPLC_Methods_for_Determining_D_Altritol_Purity.pdf
https://www.benchchem.com/product/b1202529?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

detector.[7]

o Chromatographic Conditions:

o Column: A sugar-specific column, such as an InertSphere Sugar-2 column, is typically
used.[7]

o Mobile Phase: HPLC-grade deionized water.
o Flow Rate: A typical flow rate is 0.5 mL/min.
o Injection Volume: 10-20 pL.

o Data Analysis: The purity of the D-Iditol sample is determined by comparing the peak area of
the analyte to the total area of all peaks in the chromatogram. The identity of the D-Iditol
peak is confirmed by comparing its retention time to that of a certified reference standard.

For higher sensitivity and identification of trace impurities, Gas Chromatography-Mass
Spectrometry (GC-MS) can be employed, though this requires a derivatization step (e.g.,
acetylation) to increase the volatility of the sugar alcohol.[7]
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Workflow for HPLC-RI Purity Analysis of D-Iditol.

For applications requiring exceptionally high purity (>99.9%), D-Iditol can be purified from a
crude mixture using chromatographic techniques followed by crystallization. The process
described in patents for the purification of its enantiomer, L-iditol, provides a relevant

methodology.[8]
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Methodology:

e Crude Mixture Preparation: A solution containing D-lditol is prepared. This could be the
product of a chemical synthesis or a biological conversion process.

o Chromatographic Separation: The mixture is subjected to chromatographic fractionation.
This can be performed on an industrial scale using a column packed with a suitable resin
(e.g., a strong acid cation-exchange resin).

» Elution: The components of the mixture are eluted, often with deionized water. Fractions are
collected sequentially.

o Fraction Analysis: Each fraction is analyzed (e.g., by HPLC) to identify those highly enriched
in D-Iditol.

e Pooling and Concentration: The high-purity D-Iditol fractions are pooled and concentrated
under vacuum to increase the solids content (e.g., to 80%).[8]

» Crystallization: The concentrated syrup is cooled slowly with gentle stirring to induce
crystallization.

« |solation and Drying: The resulting crystals are isolated by filtration, washed with a small
amount of a solvent like absolute ethanol, and dried to yield highly pure, crystalline D-Iditol.

[8]

Biological Role and Signaling Pathways

D-Iditol is an intermediate in carbohydrate metabolism. Its primary known role is as a substrate
for the enzyme L-iditol 2-dehydrogenase (EC 1.1.1.14), also commonly known as sorbitol
dehydrogenase.[9][10] This enzyme catalyzes the reversible NAD+-dependent oxidation of L-
iditol to L-sorbose.[9][10] The enzyme is widely distributed in nature and participates in fructose
and mannose metabolism.[9] While the enzyme name specifies L-iditol, it acts on a range of
sugar alcohols, including D-glucitol (sorbitol) and D-Iditol's enantiomer, L-iditol.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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